4-butanamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide

• IUPAC Name: N-[2-[[4-(butanoylamino)benzoyl]amino]ethyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C23H23N3O5/c1-2-5-20(27)26-17-10-8-15(9-11-17)21(28)24-12-13-25-22(29)18-14-16-6-3-4-7-19(16)31-23(18)30/h3-4,6-11,14H,2,5,12-13H2,1H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key: IHLVRFGNQCJDJS-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)C2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C23H23N3O5
• Molecular Weight: 421.4 g/mol

Description

The compound “4-butanamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide” is a derivative of coumarin. Coumarins are an important class of benzopyrones, several derivatives of which are found in nature. They have been shown to exhibit remarkable anti-tumorial, anti-inflammatory, and anti-viral effects.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a number of new [(4-methyl-2-oxo-2H-chromen-7-yl)amino]methylcoumarins were synthesized through the reaction of 7-amino-4-methylcoumarin with a number of organic halides.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed using various spectroscopic techniques such as 1H-NMR, 13C-NMR, and mass spectrometry. For example, the 1H-NMR spectrum of a similar compound showed signals at δ 7.79 (d, J = 8.7 Hz, 1H), 7.44 (d, J = 8.7 Hz, 1H), 7.21 (t, J = 5.4 Hz, 1H), among others.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds typically involve the reaction of a coumarin derivative with organic halides. For instance, a series of N-substituted 2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetohydrazide were prepared from the reaction of 2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetohydrazide with corresponding heteroaryl/alkyl halides.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, a similar compound had a yield of 0.292 g (56.3%), and a melting point of 268–270°C.

Scientific Research Applications

Antioxidant Properties

• F5226-0337 contains a coumarin scaffold, which is associated with antioxidant activity. .

Antimicrobial Potential

• The compound’s structure suggests it may possess antimicrobial properties. Although direct studies on F5226-0337 are scarce, other indole derivatives have demonstrated antibacterial and antifungal effects. .

Mechanism of Action

Target of Action

It’s known that many coumarin derivatives, which this compound is a part of, have shown significant inhibitory activity against bacterial strains .

Mode of Action

Coumarin derivatives are known to exhibit a wide range of biological activities, including anticoagulant, antithrombiotics, antifungal, anti-inflammatory, and antiviral activities .

Biochemical Pathways

Coumarin derivatives have been found to inhibit bacterial dna gyrase , which is an essential enzyme involved in DNA replication, transcription, and repair.

Pharmacokinetics

Pharmacokinetics is a crucial aspect of drug discovery and development, studying what the body does to the drug . It would typically involve understanding how the compound is absorbed, distributed within the body, metabolized, and finally excreted.

Result of Action

Coumarin derivatives are known for their antimicrobial activity , suggesting that they may inhibit the growth of certain bacteria at the molecular and cellular level.

Future Directions

The development of new modified nonsteroidal antiestrogens is a potential future direction. The preparation of certain 2-(2-oxo-2H-chromen-4-yl)-N-substituted acetamides was planned as a step in this direction. These compounds could potentially be used as antiestrogen and/or cytotoxic agents with selective activity against tumor cells.